Cas no 2229008-03-9 (4-(1-amino-2,2-dimethylcyclopropyl)-2,6-dimethoxyphenol)

• Product Name: 4-(1-amino-2,2-dimethylcyclopropyl)-2,6-dimethoxyphenol
• CAS No: 2229008-03-9
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6108510
• PubChem ID: 165974393
• Update Time: 2025-10-30

4-(1-amino-2,2-dimethylcyclopropyl)-2,6-dimethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-2,2-dimethylcyclopropyl)-2,6-dimethoxyphenol
• 2229008-03-9
• EN300-1805968

• Inchi： 1S/C13H19NO3/c1-12(2)7-13(12,14)8-5-9(16-3)11(15)10(6-8)17-4/h5-6,15H,7,14H2,1-4H3
• InChI Key： BHHXBNNIDIKBBV-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C1(CC1(C)C)N)OC)O

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.7Ų

Additional information on 4-(1-amino-2,2-dimethylcyclopropyl)-2,6-dimethoxyphenol

4-(1-Amino-2,2-Dimethylcyclopropyl)-2,6-Dimethoxyphenol (CAS No. 2229008-03-9): A Comprehensive Overview

4-(1-Amino-2,2-dimethylcyclopropyl)-2,6-dimethoxyphenol (CAS No. 2229008-03-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl ring substituted with an amino group and two methoxy groups attached to a phenolic ring. These structural elements contribute to its potential therapeutic applications and have been the focus of several recent studies.

The cyclopropyl ring in 4-(1-Amino-2,2-dimethylcyclopropyl)-2,6-dimethoxyphenol is a key structural motif that imparts rigidity and conformational constraint to the molecule. This rigidity can influence the compound's binding affinity and selectivity for specific biological targets. The presence of the amino group further enhances the compound's ability to form hydrogen bonds, which is crucial for interactions with proteins and other biomolecules. Additionally, the methoxy groups on the phenolic ring contribute to the compound's lipophilicity and electronic properties, which are important for its pharmacokinetic behavior.

Recent research has explored the potential of 4-(1-Amino-2,2-dimethylcyclopropyl)-2,6-dimethoxyphenol in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry investigated its anti-inflammatory properties. The results indicated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 4-(1-Amino-2,2-dimethylcyclopropyl)-2,6-dimethoxyphenol could be a promising candidate for the treatment of inflammatory diseases.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers evaluated the neuroprotective effects of 4-(1-Amino-2,2-dimethylcyclopropyl)-2,6-dimethoxyphenol. The compound was found to protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and modulating signaling pathways involved in cell survival. These findings highlight the potential of this compound as a neuroprotective agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 4-(1-Amino-2,2-dimethylcyclopropyl)-2,6-dimethoxyphenol have also been studied extensively. A preclinical study conducted in animal models demonstrated that this compound has favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Additionally, the compound showed low toxicity in both in vitro and in vivo assays, suggesting a favorable safety profile.

The synthetic route to produce 4-(1-Amino-2,2-dimethylcyclopropyl)-2,6-dimethoxyphenol has been optimized to ensure high yields and purity. The synthesis involves several steps, including the formation of the cyclopropyl ring through a cyclopropanation reaction and the introduction of the amino and methoxy groups via selective functionalization reactions. The detailed synthetic protocol has been published in several peer-reviewed journals and is widely accessible to researchers in the field.

In conclusion, 4-(1-Amino-2,2-dimethylcyclopropyl)-2,6-dimethoxyphenol (CAS No. 2229008-03-9) is a promising compound with diverse therapeutic potential. Its unique structural features contribute to its biological activities, making it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.